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Compound of Interest

Compound Name: Hydrazobenzene

Cat. No.: B1673438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of hydrazobenzene, with a focus on its solubility profile and key physical

characteristics. The information presented is intended to support research, development, and

formulation activities involving this compound.

Physical and Chemical Properties
Hydrazobenzene, also known as 1,2-diphenylhydrazine, is an aromatic organic compound

with the chemical formula C₁₂H₁₂N₂. It presents as a crystalline solid, with its color ranging from

colorless to yellow or orange.[1][2] It is a key intermediate in the synthesis of various dyes and

pharmaceuticals.

Data Summary
The following tables summarize the key quantitative physical and chemical data for

hydrazobenzene.

Table 1: Physical Properties of Hydrazobenzene
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Property Value Source(s)

Molecular Weight 184.24 g/mol [3]

Melting Point 123-126 °C (decomposes) [4][5]

Boiling Point 293 °C at 760 mmHg [2][6]

Density 1.158 g/cm³ at 16 °C [2]

Appearance
Colorless to yellow or orange

crystalline solid
[1][2]

Table 2: Solubility of Hydrazobenzene

Solvent
Quantitative
Solubility

Qualitative
Description

Source(s)

Water 221 mg/L at 25 °C Practically insoluble [6]

Ethanol Data not available Very soluble [3][7][8]

Acetone Data not available Soluble [1]

Benzene Data not available Slightly soluble [3][7][8]

Deuterated Dimethyl

Sulfoxide
Data not available Slightly soluble [7]

Acetic Acid Data not available Insoluble [3][7]

Note: While extensive searches were conducted, precise quantitative solubility data for

hydrazobenzene in many common organic solvents is not readily available in the cited

literature. The qualitative descriptions are based on recurring statements in chemical

databases and reports.

Experimental Protocols
This section outlines the general methodologies for determining the key physical properties of

hydrazobenzene cited in this guide.
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Determination of Melting Point
The melting point of hydrazobenzene can be determined using a standard capillary melting

point apparatus (e.g., Mel-Temp) or a Thiele tube.

Methodology:

A small, finely powdered sample of hydrazobenzene is packed into a capillary tube, sealed

at one end, to a height of 2-3 mm.

The capillary tube is placed in the heating block of the apparatus alongside a calibrated

thermometer.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the last solid crystal melts is recorded as the end of the melting

range.

For a pure substance, the melting range should be narrow, typically within 1-2 °C.

Determination of Solubility
The solubility of hydrazobenzene in various solvents can be determined by the isothermal

saturation method.

Methodology:

An excess amount of solid hydrazobenzene is added to a known volume of the solvent in a

sealed container.

The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) at a constant

temperature until equilibrium is reached, meaning no more solid dissolves. This may take

several hours.
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Once equilibrium is established, the undissolved solid is separated from the solution by

filtration or centrifugation.

A known volume of the saturated solution is carefully removed.

The amount of dissolved hydrazobenzene in the aliquot is quantified using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV

detection or UV-Vis spectrophotometry, by comparing the response to a calibration curve

prepared with known concentrations of hydrazobenzene.

The solubility is then expressed in terms of mass per unit volume (e.g., g/100 mL) or mass

per unit mass of solvent (e.g., g/100 g).

Benzidine Rearrangement: A Key Reaction Pathway
Hydrazobenzene is well-known for undergoing the benzidine rearrangement, an important

acid-catalyzed intramolecular rearrangement reaction to form benzidine (4,4'-diaminobiphenyl)

and other related products. This reaction is a classic example of a[2][2]-sigmatropic

rearrangement.

Hydrazobenzene Protonated
Hydrazobenzene

+ 2H+

- 2H+

[5,5]-Sigmatropic
Transition State

Rearrangement Benzidine

Click to download full resolution via product page

Caption: The acid-catalyzed benzidine rearrangement of hydrazobenzene.

This guide provides a foundational understanding of the solubility and physical characteristics

of hydrazobenzene. For specific applications, it is recommended that these properties be

determined experimentally under the conditions relevant to the intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

